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Compound of Interest

Bis(methylsulfinylethyl)sulfone-
13C4

Cat. No.: B13422298

Compound Name:

An In-depth Technical Guide to
Bis(methylsulfinylethyl)sulfone-13C4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and analysis of Bis(methylsulfinylethyl)sulfone-13C4. This isotopically labeled compound
serves as a crucial internal standard for the quantitative analysis of its unlabeled analogue, a
significant metabolite of the chemical warfare agent sulfur mustard.

Core Chemical Properties

Bis(methylsulfinylethyl)sulfone-13C4 is a stable, isotopically labeled organic molecule. While
specific experimental data on the physical properties of the 13C4-labeled variant are not
extensively published, the following tables summarize the known properties of both the labeled
compound and its unlabeled analogue.

Table 1: Chemical Properties of Bis(methylsulfinylethyl)sulfone-13C4
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Property

Value

Chemical Name

1,1'-Sulfonylbis[2-(methylsulfinyl)ethane]-13C4

Synonyms

Bis(methylsulfinylethyl)sulfone-13C4

Molecular Formula

C213C4H1404S3

Molecular Weight 250.34 g/mol [1]

CAS Number 672310-55-3[1]

Appearance White to Off-White Solid

Purity Typically >95%

Storage Store at 4°C for long-term stability.

Table 2: Chemical Properties of Bis(methylsulfinylethyl)sulfone (Unlabeled)

Property

Value

Chemical Name

1,1'-Sulfonylbis[2-(methylsulfinyl)ethane]

Molecular Formula

CeH1404S3

Molecular Weight 246.37 g/mol [2]

CAS Number 137371-96-1[2]

Density 1.469 g/cm3 (predicted)[3]

Boiling Point 637.1 °C at 760 mmHg (predicted)[3]
Flash Point 339.1 °C (predicted)[3]

Solubility Slightly soluble in DMSO and Methanol.

Metabolic Pathway of Sulfur Mustard

The unlabeled form of this compound, Bis(methylsulfinylethyl)sulfone, is a key metabolite of

sulfur mustard. Its formation in vivo is a result of a multi-step detoxification process.
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Understanding this pathway is critical for the development of biomarkers for sulfur mustard
exposure.
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Metabolic Pathway of Sulfur Mustard

Glutathione S-transferase

Glutathione Conjugata

Oxidation enzymes

Oxidation

Sequential reactions

B-lyase Cleavage

Final metabolic step

Bis(methylsulfinylethyl)sulfone
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Proposed Synthesis of Bis(methylsulfinylethyl)sulfone-13C4

13C-labeled Precursor

Step 1: Synthesis of
1,2-Ethanedithiol-13C2

Step 2: Synthesis of
Bis(2-(methylthio)ethyl-13C2)sulfide

Step 3: Oxidation to
Bis(methylsulfinylethyl)sulfone-13C4

Final Product
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Quantitative Analysis Workflow

Biological Sample

Spike with
Bis(methylsulfinylethyl)sulfone-13C4

(Solid-Phase Extraction (SPED

(LC-MS/MS Analysis)

Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b13422298?utm_src=pdf-body-img
https://www.benchchem.com/product/b13422298?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13422298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. medchemexpress.com [medchemexpress.com]

2. researchgate.net [researchgate.net]

3. 1,1'-sulfonylbis(2-(methylsulfinyl)ethane) | 137371-96-1 [chemnet.com]

« To cite this document: BenchChem. [What are the chemical properties of
Bis(methylsulfinylethyl)sulfone-13C47?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13422298#what-are-the-chemical-properties-of-bis-
methylsulfinylethyl-sulfone-13c4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.medchemexpress.com/bis-methylsulfinylethyl-sulfone-13c4.html
https://www.researchgate.net/figure/The-four-major-metabolic-routes-of-sulfur-mustard-The-main-metabolic-products-studied-in_fig5_264826483
https://www.chemnet.com/cas/en/137371-96-1/1,1-sulfonylbis(2-(methylsulfinyl)ethane).html
https://www.benchchem.com/product/b13422298#what-are-the-chemical-properties-of-bis-methylsulfinylethyl-sulfone-13c4
https://www.benchchem.com/product/b13422298#what-are-the-chemical-properties-of-bis-methylsulfinylethyl-sulfone-13c4
https://www.benchchem.com/product/b13422298#what-are-the-chemical-properties-of-bis-methylsulfinylethyl-sulfone-13c4
https://www.benchchem.com/product/b13422298#what-are-the-chemical-properties-of-bis-methylsulfinylethyl-sulfone-13c4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13422298?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13422298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

